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Compound of Interest

Compound Name: 2-Methyl-5-propionylfuran

Cat. No.: B076537 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 2-Methyl-5-propionylfuran, a versatile flavoring agent and intermediate in organic

synthesis.[1][2][3] Adherence to these procedures is critical for minimizing risks and ensuring

operational integrity.

Essential Personal Protective Equipment (PPE)
When working with 2-Methyl-5-propionylfuran, a systematic approach to personal safety is

crucial. The following personal protective equipment is recommended to prevent exposure.[4]

Eye and Face Protection: Always wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[4]

Skin Protection: To prevent skin contact, wear appropriate protective gloves and clothing.

The specific material and thickness of the gloves should be chosen based on the duration

and nature of the handling task.[4]

Respiratory Protection: Under normal conditions of use, respiratory protection is not

required.[4] However, if handling procedures are likely to generate vapors or aerosols, a risk

assessment should be conducted to determine if respiratory protection is necessary.
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Hygiene Measures: Always handle 2-Methyl-5-propionylfuran in accordance with good

industrial hygiene and safety practices.[4] This includes washing hands before breaks and at

the end of the workday, and ensuring that contaminated clothing is removed and laundered

before reuse.

Operational Plan: Step-by-Step Handling Protocol
A clear, procedural approach to handling 2-Methyl-5-propionylfuran will ensure both safety

and the quality of your research.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.

Confirm that the work area is well-ventilated.

Keep the container tightly closed in a dry and cool place.[4]

Handling:

Avoid contact with skin, eyes, or clothing.[4]

Prevent ingestion and inhalation.[4]

Keep the chemical away from heat and sources of ignition.[4]

This compound is incompatible with oxidizing agents.[4]

In Case of Accidental Release:

For any fire involving this chemical, use a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[4]

Disposal Plan
Proper disposal of 2-Methyl-5-propionylfuran and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Disposal: Dispose of the contents and the container to an approved waste disposal

plant.[5] Follow all local, state, and federal regulations for chemical waste disposal.

Container Handling: Do not reuse empty containers. Keep the product and empty container

away from heat and sources of ignition.[4]

Chemical and Physical Properties
The following table summarizes key quantitative data for 2-Methyl-5-propionylfuran. This

information is critical for safe handling and storage.

Property Value

Molecular Formula C8 H10 O2

Molecular Weight 138.17

Appearance Yellow Liquid

Odor Odorless

Vapor Density 4.76

Boiling Point 72°C / 5mmHg

Occupational Exposure Limits Not established

Source: Fisher Scientific Safety Data Sheet[4], ChemicalBook[1]

Handling Workflow for 2-Methyl-5-propionylfuran
The following diagram illustrates the key steps and decision points for the safe handling of 2-
Methyl-5-propionylfuran, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 2-Methyl-5-propionylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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